3,5-Dimethylhippuric acid
Overview
Description
3,5-Dimethylhippuric acid is a chemical compound with the molecular formula C11H13NO3 . It contains a total of 28 atoms; 13 Hydrogen atoms, 11 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms . The molecule contains a total of 28 bonds; 15 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 aromatic secondary amide, and 1 hydroxyl group .
Molecular Structure Analysis
The molecular structure of 3,5-Dimethylhippuric acid includes a six-membered ring and a carboxylic acid group . The InChI representation of the molecule isInChI=1S/C11H13NO3/c1-7-3-8(2)5-9(4-7)11(15)12-6-10(13)14/h3-5H,6H2,1-2H3,(H,12,15)(H,13,14) . Physical And Chemical Properties Analysis
3,5-Dimethylhippuric acid has a molecular weight of 207.23 g/mol. It has a XLogP3-AA value of 1.5, indicating its relative lipophilicity. The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors. It also has 3 rotatable bonds. The exact mass and monoisotopic mass of the compound are both 207.08954328 g/mol .Scientific Research Applications
Metabolic Studies on Toxic Compounds
3,5-Dimethylhippuric acid has been used in metabolic studies on toxic compounds . In these studies, 3,5-dimethylhippuric acid was prepared by reacting acid chlorides of corresponding benzoic acids with sodium glycinate . The physico-chemical properties and spectroscopic patterns (ultraviolet and infrared) of 3,5-dimethylhippuric acid were described, and a method of identification by thin-layer chromatography was also reported .
Occupational Exposure to Trimethylbenzenes
Another significant application of 3,5-dimethylhippuric acid is in the field of occupational health. It has been used in the high-performance liquid chromatographic determination of occupational exposure to trimethylbenzenes . This application is particularly important in industries where workers are exposed to trimethylbenzenes, as it allows for the monitoring of exposure levels and the implementation of appropriate safety measures.
Analytical Chemistry
The use of 3,5-dimethylhippuric acid in high-performance liquid chromatography and thin-layer chromatography highlights its importance in analytical chemistry . These techniques allow for the separation, identification, and quantification of this compound in various samples.
properties
IUPAC Name |
2-[(3,5-dimethylbenzoyl)amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-7-3-8(2)5-9(4-7)11(15)12-6-10(13)14/h3-5H,6H2,1-2H3,(H,12,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXECYTYPWZCYKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NCC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70177657 |
Source
|
| Record name | 3,5-Dimethylhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70177657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23082-14-6 |
Source
|
| Record name | N-(3,5-Dimethylbenzoyl)glycine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23082-14-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dimethylhippuric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023082146 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Dimethylhippuric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70177657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(3,5-dimethylphenyl)formamido]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 3,5-Dimethylhippuric acid in occupational health?
A1: 3,5-Dimethylhippuric acid serves as a valuable biomarker for assessing occupational exposure to trimethylbenzenes []. This means its presence in urine, for example, can indicate exposure to these industrial chemicals. The paper "High-performance liquid chromatographic determination of 3,5-dimethylhippuric acid in the occupational exposure to trimethylbenzenes" [] focuses on developing a reliable method to measure 3,5-Dimethylhippuric acid levels for monitoring workplace safety.
Q2: How is 3,5-Dimethylhippuric acid metabolized in the body?
A2: While the provided abstracts don't directly address the metabolism of 3,5-Dimethylhippuric acid, the title "Metabolic studies on toxic compounds" [] suggests a broader research interest in how the body processes toxic substances, which likely includes understanding the metabolic pathways of compounds like 3,5-Dimethylhippuric acid. Further research is needed to delve into the specific enzymes and pathways involved in its metabolism.
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